N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide

• IUPAC Name: N-[2-(2,3-dimethylanilino)-2-oxoethyl]-3-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-5-3-8-15(12(11)2)20-16(21)10-19-17(22)13-6-4-7-14(18)9-13/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ROPZSGGSWGEAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CNC(=O)C2=CC(=CC=C2)F)C
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide, also known as DFU, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. DFU is a member of the benzamides family, which are known to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide exerts its effects by inhibiting the activity of the enzyme PPARγ, which plays a crucial role in regulating glucose and lipid metabolism, as well as inflammation. By inhibiting PPARγ, this compound can modulate the expression of genes involved in these processes, leading to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound can modulate the expression of genes involved in glucose and lipid metabolism, leading to improved insulin sensitivity and glucose uptake. This compound can also inhibit the production of inflammatory cytokines, leading to its anti-inflammatory effects. In addition, this compound has been shown to inhibit the activity of enzymes involved in angiogenesis, leading to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide has several advantages for lab experiments, including its high potency and selectivity for PPARγ. However, this compound can also be toxic at high concentrations, which can limit its use in some experiments. In addition, this compound can be difficult to solubilize in some solvents, which can make it challenging to work with in certain experiments.

Future Directions

For research on N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide include the development of analogs, investigation of its effects on other diseases, and the development of new delivery methods.

Synthesis Methods

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide can be synthesized using a multi-step process that involves the reaction of 3-fluoroaniline with 2,3-dimethylbenzoyl chloride, followed by a coupling reaction with 2-aminobenzamide. The final product is obtained after purification via column chromatography.

Scientific Research Applications

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, this compound has anti-inflammatory properties that make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.